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Introduction
Trehalose, a naturally occurring non-reducing disaccharide, is renowned for its exceptional

bioprotective properties, enabling various organisms to withstand extreme environmental

stresses like desiccation and freezing.[1][2][3] This unique characteristic is attributed to its

stable α,α-1,1 glycosidic linkage and its ability to interact with and stabilize biomolecules such

as proteins and lipids.[1][2] In recent years, trehalose has been extensively explored as a

versatile building block for the development of advanced biomaterials for a wide range of

biomedical applications. These materials, including hydrogels, nanoparticles, and films,

leverage the inherent biocompatibility and stabilizing effects of trehalose for applications in

drug delivery, tissue engineering, cryopreservation, and wound healing.[1][3][4][5]

These application notes provide an overview of the synthesis, characterization, and application

of trehalose-based biomaterials, along with detailed protocols for their preparation and

evaluation.

I. Applications and Advantages
Trehalose-based biomaterials offer several distinct advantages in the biomedical field:

Biocompatibility: Trehalose is non-toxic and biocompatible, making it an ideal candidate for

in vivo applications.[1][6][7]
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Protein Stabilization: A primary application of trehalose is the stabilization of therapeutic

proteins, protecting them from denaturation and aggregation during processing, storage, and

delivery.[1][2][4] Trehalose-containing hydrogels have been shown to preserve the activity of

enzymes even at elevated temperatures.[8]

Controlled Drug Release: Trehalose-based hydrogels can be engineered to provide

sustained and controlled release of encapsulated therapeutics.[9][10] The release kinetics

can be tuned by modifying the hydrogel composition and crosslinking density.[9][10]

Cryopreservation: Trehalose is an effective cryoprotectant, enhancing the viability of cells

and tissues during freezing and thawing.[11][12] It is often used in combination with other

cryoprotective agents like DMSO to improve post-thaw cell recovery.[13][11]

Tissue Engineering: The biocompatibility and structural properties of trehalose biomaterials

make them suitable as scaffolds for tissue engineering, supporting cell adhesion,

proliferation, and differentiation.[14]

Wound Healing: Trehalose-based films can provide a moist environment conducive to

wound healing and can be loaded with therapeutic agents to prevent infection and promote

tissue regeneration.[15][16][17]

II. Synthesis of Trehalose-Based Biomaterials
A common strategy for creating trehalose-based biomaterials is to first functionalize trehalose
with polymerizable groups, such as acrylates, which can then be incorporated into polymer

networks.

Workflow for Synthesis of Trehalose-Based Hydrogels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.mdpi.com/1420-3049/13/8/1773
https://pubmed.ncbi.nlm.nih.gov/35911465/
https://www.researchgate.net/publication/361803183_Synthesis_and_Application_of_Trehalose_Materials
https://pubs.acs.org/doi/10.1021/jacsau.2c00309
https://www.researchgate.net/publication/23258275_Trehalose_and_Trehalose-based_Polymers_for_Environmentally_Benign_Biocompatible_and_Bioactive_Materials
https://pubmed.ncbi.nlm.nih.gov/18794785/
https://pubmed.ncbi.nlm.nih.gov/18794785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4436147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4825875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4825875/
https://dspace.mit.edu/bitstream/handle/1721.1/133265/nihms756828.pdf?sequence=2&isAllowed=y
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551902/
https://www.spandidos-publications.com/10.3892/br.2017.859
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411628/
https://pubmed.ncbi.nlm.nih.gov/34800528/
https://pubmed.ncbi.nlm.nih.gov/34800528/
https://www.mdpi.com/1999-4923/15/7/1914
https://www.researchgate.net/publication/286921139_Preparation_and_Characterization_of_Novel_Composite_Agarose_Films_for_Wound_Healing
https://ouci.dntb.gov.ua/en/works/4V6QGLk4/
https://ouci.dntb.gov.ua/en/works/4V6QGLk4/
https://www.benchchem.com/product/b1683222#development-of-trehalose-based-biomaterials-for-biomedical-applications
https://www.benchchem.com/product/b1683222#development-of-trehalose-based-biomaterials-for-biomedical-applications
https://www.benchchem.com/product/b1683222#development-of-trehalose-based-biomaterials-for-biomedical-applications
https://www.benchchem.com/product/b1683222#development-of-trehalose-based-biomaterials-for-biomedical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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